((Hydroxy((((R)-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate

• Molecular Formula: C15H24N5O8P
• Molecular Weight: 433.35 g/mol
• IUPAC Name: [(2R)-1-[6-(hydroxymethylamino)purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphinic acid
• InChI: InChI=1S/C15H24N5O8P/c1-10(2)28-15(22)25-8-27-29(23,24)9-26-11(3)4-20-6-18-12-13(19-7-21)16-5-17-14(12)20/h5-6,10-11,21H,4,7-9H2,1-3H3,(H,23,24)(H,16,17,19)/t11-/m1/s1
• InChI Key: UKJXDNGUPTYVFW-LLVKDONJSA-N
• Isomeric SMILES: C[C@H](CN1C=NC2=C(N=CN=C21)NCO)OCP(=O)(O)OCOC(=O)OC(C)C
• Canonical SMILES: CC(C)OC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)NCO)O

Description

((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate is a complex organic compound with a unique structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of the purine derivative, followed by the introduction of the hydroxymethyl and amino groups. The final steps involve the formation of the carbonate ester linkage.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for commercial applications.

Chemical Reactions Analysis

Types of Reactions

((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The amino group can be reduced to form amines.

Substitution: The hydroxyl and amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions typically involve controlled temperatures and pH levels to ensure selective and efficient transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl groups may yield aldehydes or ketones, while reduction of the amino group may produce primary or secondary amines.

Scientific Research Applications

Chemistry

In chemistry, ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential role in cellular processes. Its ability to interact with various biomolecules makes it a valuable tool for probing biochemical pathways and understanding cellular mechanisms.

Medicine

In medicine, ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate is investigated for its therapeutic potential. Its unique chemical properties may enable the development of new drugs for treating various diseases.

Industry

In industry, this compound is used in the production of specialty chemicals and advanced materials. Its versatility and reactivity make it suitable for a wide range of industrial applications.

Mechanism of Action

The mechanism of action of ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate involves its interaction with specific molecular targets. These interactions can modulate biochemical pathways and cellular processes, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other purine derivatives and carbonate esters. These compounds share structural similarities with ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate but may differ in their functional groups and reactivity.

Uniqueness

The uniqueness of ((Hydroxy(((®-1-(6-((hydroxymethyl)amino)-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)oxy)methyl isopropyl carbonate lies in its combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and interact with biological molecules makes it a valuable compound for research and industrial purposes.